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Compound of Interest

Compound Name: AMG-222 tosylate

Cat. No.: B605402 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for handling AMG-222 tosylate,

a potent Dipeptidyl Peptidase-4 (DPP-IV) inhibitor.[1][2] Due to its potent biological activity, this

compound should be handled with utmost care in a laboratory setting designed for high-

potency active pharmaceutical ingredients (HPAPIs).[3][4][5] Adherence to the following

procedures is essential to ensure personnel safety and prevent environmental contamination.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for AMG-222 tosylate is not publicly available, its

classification as a potent DPP-IV inhibitor necessitates treating it as a hazardous substance.

Potential hazards include adverse pharmacological effects at low doses and potential for

hypersensitivity. The tosylate group itself is a good leaving group in chemical reactions, but the

primary hazard is associated with the active AMG-222 molecule.

Key Hazard Information:
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Hazard Classification Description Reference

Target Organ
Dipeptidyl Peptidase-4 (DPP-

IV)

Potency

High - elicits a biological

response at low

concentrations.

Primary Routes of Exposure
Inhalation of dust, dermal

contact, ingestion, eye contact.

Potential Health Effects

Based on its mechanism of

action, unintended exposure

could lead to modulation of the

incretin system. Other potential

effects of potent compounds

include skin and eye irritation.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to create a barrier between the researcher and

the hazardous compound. The following table outlines the minimum required PPE for handling

AMG-222 tosylate.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI-approved safety glasses

with side shields or chemical

safety goggles. A face shield is

required when there is a risk of

splashing.

Protects eyes from dust

particles and splashes.

Skin Protection

Chemical-resistant nitrile

gloves (double-gloving

recommended). Disposable lab

coat with tight cuffs. For larger

quantities or tasks with a high

risk of contamination, a

chemical-resistant apron or

suit should be considered.

Prevents dermal absorption of

the compound.

Respiratory Protection

For handling the solid

compound (e.g., weighing,

aliquoting), a NIOSH-approved

N95 or higher-rated particulate

respirator is essential. For

procedures that may generate

aerosols of solutions, a

respirator with appropriate

cartridges should be used.

Prevents inhalation of the

potent powder.

Operational and Handling Plan
All handling of AMG-222 tosylate, especially of the solid form, must be conducted in a

designated and controlled environment to minimize exposure.

Engineering Controls
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Control Measure Specification Purpose

Primary Containment

All weighing and solution

preparation of the solid

compound must be performed

in a certified chemical fume

hood, a ventilated balance

enclosure, or a glove box.

To contain the potent powder

at the source and prevent it

from becoming airborne in the

laboratory.

Ventilation

The laboratory should have a

dedicated, non-recirculating

ventilation system with

appropriate air exchange

rates.

To ensure that any fugitive

emissions are effectively

removed from the work area.

Designated Area

A specific area of the

laboratory should be

designated for the handling of

potent compounds. This area

should be clearly marked.

To restrict access and contain

contamination.

Experimental Protocols: Step-by-Step Guidance
1. Receiving and Storage:

Upon receipt, carefully inspect the container for any signs of damage or leakage.

Store the compound in a tightly sealed, clearly labeled container.

Store in a designated, secure, and well-ventilated area, under the recommended storage

conditions (typically -20°C for long-term storage).

2. Weighing and Solution Preparation (Solid Compound):

Perform all manipulations within a primary containment device (e.g., fume hood or glove

box).

Use dedicated, clean spatulas and weighing boats.
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To prepare a stock solution, slowly add the solvent to the solid AMG-222 tosylate to prevent

the generation of dust.

Ensure all equipment used is decontaminated after use.

3. Handling of Solutions:

Always wear the appropriate PPE, including double gloves and eye protection.

Avoid the creation of aerosols.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
The disposal of AMG-222 tosylate and all contaminated materials must be handled as

hazardous waste. Improper disposal is a violation of regulations and poses a risk to the

environment.

Waste Segregation and Collection
Waste Stream Collection Procedure

Solid Waste

Collect all contaminated solid waste, including

gloves, disposable lab coats, weighing boats,

and paper towels, in a dedicated, clearly labeled

hazardous waste container lined with a heavy-

duty plastic bag.

Liquid Waste

Collect all solutions containing AMG-222

tosylate in a sealed, chemical-resistant

hazardous waste container. Do not mix with

other waste streams unless compatibility has

been confirmed.

Sharps Waste

Any chemically contaminated sharps (needles,

scalpels, etc.) must be disposed of in a

designated, puncture-resistant sharps container

for hazardous chemical waste.
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Decontamination and Disposal Protocol
Objective: To safely decontaminate surfaces and equipment and dispose of all AMG-222
tosylate waste in accordance with institutional and regulatory guidelines.

Materials:

Deactivating solution (e.g., a solution of sodium hydroxide and sodium hypochlorite may be

effective for some compounds, but specific testing for AMG-222 tosylate is recommended).

Absorbent pads.

Hazardous waste containers.

Appropriate PPE.

Procedure:

Surface Decontamination:

Prepare a fresh deactivating solution if applicable and validated.

Wipe down all surfaces and equipment that may have come into contact with the

compound. Start from the cleanest area and move towards the most contaminated area.

Allow for sufficient contact time for the deactivating solution to be effective.

Follow with a rinse of 70% ethanol or another appropriate solvent.

Dispose of all cleaning materials as hazardous solid waste.

Final Disposal:

All hazardous waste containers must be sealed and properly labeled with the full chemical

name and hazard information.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office. Do not pour any waste containing AMG-222 tosylate
down the drain.
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Caption: Workflow for the safe handling of AMG-222 tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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